Cas no 1705273-55-7 (1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine)

• Product Name: 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine
• CAS No: 1705273-55-7
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• CID: 6294159
• PubChem ID: 90591686
• Update Time: 2025-06-13

1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine
• 1705273-55-7
• F6441-6371
• furan-2-yl(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone
• AKOS024884205
• furan-2-yl-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]methanone

• Inchi： 1S/C17H19NO5S/c1-22-13-4-6-14(7-5-13)24(20,21)15-8-10-18(11-9-15)17(19)16-3-2-12-23-16/h2-7,12,15H,8-11H2,1H3
• InChI Key： ARZINWXRDSSNHS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1CCN(C(C2=CC=CO2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 349.09839388g/mol
• Monoisotopic Mass: 349.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine

Comprehensive Overview of 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine (CAS No. 1705273-55-7)

The compound 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine (CAS No. 1705273-55-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a unique structural framework combining a furan-2-carbonyl moiety and a 4-methoxybenzenesulfonyl group attached to a piperidine ring. Such a configuration offers intriguing possibilities for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and neurological pathways.

In recent years, the demand for novel piperidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in how the furan and methoxybenzenesulfonyl groups influence the compound's bioavailability and binding affinity. The CAS No. 1705273-55-7 is often searched alongside terms like "piperidine-based drug candidates" and "sulfonyl-containing heterocycles," reflecting its relevance in modern drug development.

One of the most discussed applications of 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine is its potential role as a kinase inhibitor. Kinases are critical targets in cancer therapy, and the structural features of this compound suggest it could modulate specific kinase pathways. Additionally, its furan ring may contribute to enhanced metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

From a synthetic chemistry perspective, the preparation of CAS No. 1705273-55-7 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are frequently explored in academic and industrial settings, making this compound a valuable case study for green chemistry and atom economy principles. The 4-methoxybenzenesulfonyl group, in particular, is a common pharmacophore in many FDA-approved drugs, further elevating interest in this molecule.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are also under scrutiny. These parameters are vital for predicting its behavior in biological systems, a key concern for researchers optimizing drug-like properties. Searches for "piperidine sulfonamide solubility" and "furan carbonyl bioactivity" often lead to discussions about this compound, highlighting its interdisciplinary appeal.

In summary, 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine (CAS No. 1705273-55-7) represents a compelling subject for both synthetic and medicinal chemists. Its structural complexity and potential therapeutic applications align with current trends in precision medicine and targeted drug design. As research progresses, this compound may emerge as a cornerstone in the development of next-generation small-molecule therapies.